Cas no 937601-57-5 (7-Bromo-5-methoxy-1,3-benzoxazole)

• Product Name: 7-Bromo-5-methoxy-1,3-benzoxazole
• CAS No: 937601-57-5
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• MDL: MFCD08689669
• CID: 1073749
• PubChem ID: 18526054
• Update Time: 2025-10-29

7-Bromo-5-methoxy-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-methoxy-1,3-benzoxazole
• 7-bromo-5-methoxy-benzoxazole
• 937601-57-5
• 7-bromo-5-methoxy-1,3-benzoxazole, AldrichCPR
• 7-Bromo-5-methoxybenzo[d]oxazole
• MFCD08689669
• AKOS005071512
• 9Z-0207
• SCHEMBL24993383

• MDL： MFCD08689669
• Inchi： 1S/C8H6BrNO2/c1-11-5-2-6(9)8-7(3-5)10-4-12-8/h2-4H,1H3
• InChI Key： UXGJFRVLTQFYMX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OC=N2)OC

Computed Properties

• Exact Mass: 226.95819g/mol
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Melting Point: 107-109

7-Bromo-5-methoxy-1,3-benzoxazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 7-Bromo-5-methoxy-1,3-benzoxazole

7-Bromo-5-methoxy-1,3-benzoxazole: A Comprehensive Overview

7-Bromo-5-methoxy-1,3-benzoxazole (CAS No. 937601-57-5) is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzoxazoles, which are widely studied for their unique electronic properties and structural versatility. The presence of bromine and methoxy groups at specific positions on the benzoxazole ring introduces distinct reactivity and functionality, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 7-bromo-5-methoxy-1,3-benzoxazole involves a series of well-established organic reactions. Typically, the starting material is a substituted benzene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the necessary functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most intriguing aspects of 7-bromo-5-methoxy-1,3-benzoxazole is its ability to participate in various cross-coupling reactions. These reactions are pivotal in modern organic chemistry, as they allow for the construction of complex molecular architectures with precision. For instance, the bromine atom in this compound can serve as a leaving group in Suzuki-Miyaura couplings, enabling the formation of biaryl structures that are highly sought after in drug discovery and materials science.

Recent studies have highlighted the potential of 7-bromo-5-methoxy-1,3-benzoxazole as a building block in medicinal chemistry. Its unique combination of electron-withdrawing and electron-donating groups makes it an ideal candidate for designing bioactive molecules. For example, derivatives of this compound have shown promising anti-inflammatory and anticancer activities in preclinical models. These findings underscore its importance as a lead compound for further drug development.

In addition to its role in therapeutic applications, 7-bromo-5-methoxy-1,3-benzoxazole has found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensing applications. For instance, researchers have reported the use of this compound as a ligand in metalloporphyrin-based sensors for detecting heavy metal ions in aqueous environments.

The physical and chemical properties of 7-bromo-5-methoxy-1,3-benzoxazole have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula (C₉H₈BrNO) and exact mass (244.98 g/mol). Nuclear magnetic resonance (NMR) spectroscopy has provided insights into its electronic structure and intermolecular interactions, while UV-vis spectroscopy has revealed its absorption characteristics in different solvents.

From an environmental perspective, understanding the fate and transport of 7-bromo-5-methoxy-1,3-benzoxazole is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH and temperature. However, further research is needed to evaluate its long-term persistence in natural environments.

In conclusion, 7-bromo-5-methoxy-1,3-benzoxazole (CAS No. 937601-57-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing studies continue to uncover new aspects of its reactivity and functionality, this compound is poised to play an even greater role in shaping future advancements in chemistry and related fields.